Cas no 18835-35-3 (1-Nonacosene)
1-Nonacosene structure
Product Name:1-Nonacosene
CAS No:18835-35-3
MF:C29H58
MW:406.770829677582
CID:1383425
PubChem ID:156989
Update Time:2025-04-20
1-Nonacosene Chemical and Physical Properties
Names and Identifiers
-
- 1-Nonacosene
- 2O2E2YG4ZP
- UNII-2O2E2YG4ZP
- Q27147832
- 18835-35-3
- LMFA11000321
- Nonacosene
- CHEBI:78471
- DTXSID60998318
- nonacos-1-ene
- UBMJSQAFNUWJEG-UHFFFAOYSA-N
- 77046-61-8
-
- Inchi: 1S/C29H58/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3H,1,4-29H2,2H3
- InChI Key: UBMJSQAFNUWJEG-UHFFFAOYSA-N
- SMILES: C(CCCCCCCCCCCCC)CCCCCCCCCCCCCC=C
Computed Properties
- Exact Mass: 406.45414
- Monoisotopic Mass: 406.454
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 29
- Rotatable Bond Count: 26
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 16
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.809
- Boiling Point: 431.8°C at 760 mmHg
- Flash Point: 266.3°C
- Refractive Index: 1.454
- PSA: 0
- LogP: 11.33490
1-Nonacosene Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
18835-35-3 (1-Nonacosene) Related Products
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